Cas no 2137694-78-9 (N-[2,2-difluoro-3-(2-methoxyethoxy)propyl]cyclopropanamine)

• Product Name: N-[2,2-difluoro-3-(2-methoxyethoxy)propyl]cyclopropanamine
• CAS No: 2137694-78-9
• MF: C₉H₁₇F₂NO₂
• MW: 209.233589887619
• CID: 6316532
• PubChem ID: 165836901
• Update Time: 2025-05-23

N-[2,2-difluoro-3-(2-methoxyethoxy)propyl]cyclopropanamine Chemical and Physical Properties

Names and Identifiers

• N-[2,2-difluoro-3-(2-methoxyethoxy)propyl]cyclopropanamine
• 2137694-78-9
• EN300-788167

• Inchi： 1S/C9H17F2NO2/c1-13-4-5-14-7-9(10,11)6-12-8-2-3-8/h8,12H,2-7H2,1H3
• InChI Key： UDGOTOBNHHITDE-UHFFFAOYSA-N
• SMILES： FC(COCCOC)(CNC1CC1)F

Computed Properties

• Exact Mass: 209.12273511g/mol
• Monoisotopic Mass: 209.12273511g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 8
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 30.5Ų

Additional information on N-[2,2-difluoro-3-(2-methoxyethoxy)propyl]cyclopropanamine

N-[2,2-Difluoro-3-(2-Methoxyethoxy)Propyl]Cyclopropanamine: A Comprehensive Overview

The compound N-[2,2-difluoro-3-(2-methoxyethoxy)propyl]cyclopropanamine, identified by the CAS number 2137694-78-9, is a highly specialized chemical entity with unique structural and functional properties. This compound has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science due to its potential applications in drug development and advanced materials synthesis. Recent studies have highlighted its role in modulating biological pathways and its compatibility with various industrial processes.

The molecular structure of N-[2,2-difluoro-3-(2-methoxyethoxy)propyl]cyclopropanamine is characterized by a cyclopropane ring, which is known for its high strain energy and reactivity. The presence of fluorine atoms at the 2-position of the propyl chain introduces electronic effects that enhance the compound's stability and reactivity. Additionally, the methoxyethoxy group at the 3-position of the propyl chain contributes to the compound's hydrophilic properties, making it suitable for applications in aqueous environments.

Recent research has focused on the synthesis and characterization of this compound. Scientists have developed efficient synthetic routes to produce N-[2,2-difluoro-3-(2-methoxyethoxy)propyl]cyclopropanamine with high purity and yield. These methods often involve multi-step reactions, including nucleophilic substitutions and cyclopropanation techniques, which are optimized to minimize side reactions and maximize product quality.

The biological activity of N-[2,2-difluoro-3-(2-methoxyethoxy)propyl]cyclopropanamine has been a topic of extensive investigation. Studies have demonstrated its ability to interact with specific biological targets, such as enzymes and receptors, suggesting potential applications in therapeutic drug design. For instance, preliminary assays indicate that this compound may exhibit anti-inflammatory or anti-cancer properties, making it a promising candidate for further preclinical testing.

In addition to its biological applications, N-[2,2-difluoro-3-(2-methoxyethoxy)propyl]cyclopropanamine has shown potential in materials science. Its unique combination of electronic and structural properties makes it a valuable component in the development of advanced polymers and coatings. Researchers are exploring its use as a building block for creating high-performance materials with tailored mechanical and thermal properties.

The environmental impact of N-[2,2-difluoro-3-(2-methoxyethoxy)propyl]cyclopropanamine is another area of interest. Studies are underway to assess its biodegradability and toxicity profiles under various conditions. Understanding these aspects is crucial for ensuring the sustainable use of this compound in industrial and medical applications.

In conclusion, N-[2,2-difluoro-3-(2-methoxyethoxy)propyl]cyclopropanamine (CAS No: 2137694-78-9) represents a versatile chemical entity with diverse applications across multiple disciplines. Its unique structure, combined with recent advancements in synthesis and characterization techniques, positions it as a key player in future innovations within chemistry and related fields.